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Compound of Interest

8-(Trifluoromethyl)quinolin-6-
Compound Name:

amine
CAS No.: 1080640-91-0
Cat. No.: B1429151

Get Quote

Executive Summary & Compound Identity

8-(Trifluoromethyl)quinolin-6-amine is a critical heterocyclic intermediate used primarily in
the synthesis of advanced kinase inhibitors and antimalarial agents (analogous to tafenoquine
scaffolds).[1] Its structural uniqueness lies in the electronic push-pull system created by the
electron-donating amine (-NHz) at position 6 and the electron-withdrawing trifluoromethyl (-CF3)
group at position 8.[1]

This guide provides a comprehensive framework for the spectroscopic validation of this
compound, addressing the lack of standardized spectral libraries for this specific isomer. It
synthesizes theoretical prediction with empirical trends observed in 6,8-disubstituted
quinolines.[1]

Compound Profile
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Property Detail

IUPAC Name 8-(Trifluoromethyl)quinolin-6-amine

CAS Number 1080640-91-0

Molecular Formula CioH7F3N2

Molecular Weight 212.17 g/mol

Physical State Pale yellow to brown solid (light sensitive)

Soluble in DMSO, MeOH, EtOAc; sparingly

Solubilit
y soluble in water

SMILES NC1=CC(C(F)(F)F)=C2N=CC=CC2=C1

Synthesis Logic & Impurity Profiling

Understanding the synthesis is prerequisite to interpreting the spectra, as specific impurities
(regioisomers or unreduced intermediates) often contaminate the final product.

Primary Synthetic Route: Modified Skraup / Reduction

The most reliable route involves the construction of the quinoline core followed by functional
group manipulation.

» Cyclization: Skraup reaction using 2-trifluoromethyl-4-nitroaniline with glycerol/H2SOa4/oxidant
to form 6-nitro-8-(trifluoromethyl)quinoline.[1]

e Reduction: Catalytic hydrogenation (Pd/C, Hz2) or chemical reduction (Fe/NH4Cl) converts the
nitro group to the amine.

Common Impurities to Watch For:

e Unreduced Nitro Intermediate: Distinct signals in *H NMR (downfield shift of H5/H7 due to
NO:2 vs NH2).

+ Regioisomers: 5-amino or 7-amino isomers (rare if starting material is pure, but possible via
aberrant Skraup cyclization).[1]
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o De-fluorinated byproducts: Loss of fluorine during harsh reduction conditions (monitored via
9F NMR).
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Figure 1: Synthetic pathway highlighting critical control points for spectroscopic validation.

Spectroscopic Characterization (The Core)
A. Nuclear Magnetic Resonance (NMR) Strategy

Note: Due to the proprietary nature of specific batch data, the following values are Anticipated
Diagnostic Signals derived from substituent chemical shift increments (Pretsch/Clerc tables)
and analogous 6-aminoquinoline systems. These serve as the validation standard.

'H NMR (400 MHz, DMSO-de)

The spectrum is characterized by two distinct spin systems: the pyridine ring (H2, H3, H4) and
the benzene ring (H5, H7).[1]
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Approx. Shift
(3 ppm)

Proton

Multiplicity

Coupling (J
Hz)

Diagnostic
Logic

H2 8.70 — 8.85

dd

J2,3~4.2, 32,4
~1.6

Most deshielded;
adjacent to ring

Nitrogen.[1]

H4 8.10-8.25

dd

J3,4 ~8.3, J2,4
~1.6

Deshielded,;
typical quinoline
H4 position.[1]

H3 7.40-7.55

dd

J3,4 ~8.3, J2,3
~4.2

Shielded relative
to H2/H4;
characteristic
"middle" pyridine
proton.[1]

H7 7.60-7.75

Js,7 ~2.5

Key Diagnostic:
Ortho to CFs
(deshielding) but
meta to NHa.
Appears as a
sharp doublet
(meta-coupling).

[1]

H5 6.90 -7.10

Js,7 ~2.5

Key Diagnostic:
Ortho to NH:2
(strong
shielding).
Significant
upfield shift

compared to H7.

NH:2 5.80-6.20

brs

Broad
exchangeable
singlet; shift
varies with
concentration/wa

ter content.[1]
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Validation Check:

» H5 vs H7 Differentiation: H5 must be significantly upfield (lower ppm) than H7 due to the
strong electron-donating effect of the ortho-amine.[1] If H5/H7 are close in shift, suspect the
nitro-precursor (where both are deshielded).[1]

13C NMR (100 MHz, DMSO-de)
e CFs Carbon: Quartet at ~124 ppm (J ~272 Hz).

e C-NHz (C6): Deshielded ipso-carbon, expected ~145-150 ppm.[1]

e C-CFs (C8): Quartet at ~120-130 ppm (J ~30 Hz).[1]

19F NMR (376 MHz, DMSO-ds)[1]

« Signal: Single sharp singlet (or weak doublet if H-F coupling resolves).
 Shift: -60.0 to -63.0 ppm (Standard range for Ar-CFs).[1]

o Purity Check: Look for small satellite peaks indicating defluorinated byproducts.

B. Mass Spectrometry (ESI-MS)[1]

« lonization Mode: Positive ESI (M+H)*.

e Molecular lon: m/z = 213.17 [M+H]*.

o Fragmentation Pattern:
o Loss of HF (M-20) is rare in soft ionization but possible in EL[1]
o Loss of NHs (M-17) may be observed.[1]

o Isotope Pattern: Distinctive lack of CI/Br isotope patterns confirms the halogen is Fluorine.

C. Infrared Spectroscopy (FT-IR)

e N-H Stretch: Doublet at 3300—-3450 cm~* (Primary amine).
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e C-F Stretch: Strong, broad bands in the 1100-1350 cm~1 region (Very characteristic).
e C=N/C=C (Ring): 1580-1620 cm™1.

Experimental Protocols
Protocol 1: High-Resolution NMR Sample Preparation

To ensure resolution of the meta-coupling between H5 and H7.[1]

Mass: Weigh 5-10 mg of the solid amine.
e Solvent: Use 0.6 mL DMSO-de (99.9% D).[1]

o Why DMSO? Chloroform-d often causes broadening of the NH2 signal and may not fully
dissolve the polar amine.[1] DMSO sharpens the exchangeable protons.[1]

» Additive (Optional): If peaks are broad, add 1 drop of D20 to collapse the NH2 coupling,
simplifying the aromatic region (though this eliminates the NHz peak itself).

e Acquisition: Run at 298K. Set relaxation delay (d1) to >2.0s to allow full relaxation of the
isolated H2 proton.

Protocol 2: TLC Purity Check[1]

o Stationary Phase: Silica Gel 60 F2sa.
e Mobile Phase: Hexane : Ethyl Acetate (3:2) or DCM : MeOH (95:5).
* Visualization:
o UV (254 nm): Strong absorbance (Quinolines are highly conjugated).

o Ninhydrin Stain: Red/Purple spot upon heating (Specific for free amines).

Logical Visualization of Sighal Assignment

The following diagram illustrates the electronic influences dictating the NMR shifts, providing a
mental model for spectral analysis.
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8-(Trifluoromethyl)quinolin-6-amine
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Figure 2: Logic flow for assigning NMR signals based on electronic substituent effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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